Cas no 208772-46-7 (3-Formyl-1H-indole-4-carboxylic acid)

3-Formyl-1H-indole-4-carboxylic acid structure
208772-46-7 structure
Product Name:3-Formyl-1H-indole-4-carboxylic acid
CAS No:208772-46-7
MF:C10H7NO3
MW:189.167482614517
MDL:MFCD09864030
CID:1039329
PubChem ID:21901393
Update Time:2025-04-20

3-Formyl-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Formyl-1H-indole-4-carboxylic acid
    • 3-formylindole-4-carboxylic acid
    • BB_NC-2056
    • F15917
    • Z1198235077
    • NCGC00342940-01
    • MFCD09864030
    • SCHEMBL5002752
    • CS-0211475
    • EN300-317588
    • 1H-Indole-4-carboxylic acid, 3-formyl-
    • AB01334826-02
    • A879367
    • AKOS005135834
    • 3-Formyl-1H-indole-4-carboxylic acid, AldrichCPR
    • 208772-46-7
    • DB-252491
    • BBL012845
    • DTXSID50619762
    • ALBB-034004
    • STK788317
    • SY211519
    • VS-03553
    • 3-Formyl-1H-indole-4-carboxylicacid
    • DTXCID00570516
    • MDL: MFCD09864030
    • Inchi: 1S/C10H7NO3/c12-5-6-4-11-8-3-1-2-7(9(6)8)10(13)14/h1-5,11H,(H,13,14)
    • InChI Key: GLURRHBQBOQINO-UHFFFAOYSA-N
    • SMILES: OC(C1=CC=CC2=C1C(C=O)=CN2)=O

Computed Properties

  • Exact Mass: 189.04300
  • Monoisotopic Mass: 189.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 70.2Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 496.9±25.0 °C at 760 mmHg
  • Flash Point: 254.3±23.2 °C
  • PSA: 70.16000
  • LogP: 1.67860
  • Vapor Pressure: 0.0±1.3 mmHg at 25°C

3-Formyl-1H-indole-4-carboxylic acid Security Information

3-Formyl-1H-indole-4-carboxylic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Formyl-1H-indole-4-carboxylic acid Pricemore >>

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